Cas no 947612-15-9 (2-isocyanatohexane)

• Product Name: 2-isocyanatohexane
• CAS No: 947612-15-9
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 6453554
• PubChem ID: 20094439
• Update Time: 2025-06-11

2-isocyanatohexane Chemical and Physical Properties

Names and Identifiers

• 2-isocyanatohexane
• EN300-1837399
• 947612-15-9
• SCHEMBL3448595

• Inchi： 1S/C7H13NO/c1-3-4-5-7(2)8-6-9/h7H,3-5H2,1-2H3
• InChI Key： JNWLFMYCGXLVJQ-UHFFFAOYSA-N
• SMILES： O=C=NC(C)CCCC

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates

Additional information on 2-isocyanatohexane

Comprehensive Guide to 2-Isocyanatohexane (CAS No. 947612-15-9): Properties, Applications, and Industry Insights

2-Isocyanatohexane (CAS No. 947612-15-9) is a specialized organic compound belonging to the isocyanate family, widely recognized for its versatility in industrial and research applications. With the growing demand for high-performance materials and sustainable chemistry solutions, this compound has garnered significant attention. Its molecular structure, featuring a reactive isocyanate group (-NCO) attached to a hexane backbone, enables it to participate in polymerization and cross-linking reactions, making it invaluable in coatings, adhesives, and elastomers.

The compound’s chemical properties, including its molecular weight of 141.21 g/mol and boiling point of approximately 160-165°C, make it suitable for controlled reactions under moderate conditions. Researchers and manufacturers often seek 2-isocyanatohexane derivatives or 947612-15-9 alternatives to optimize performance in specific applications, such as automotive coatings or flexible foams. Recent trends highlight the importance of low-VOC (volatile organic compound) formulations, where 2-isocyanatohexane plays a role due to its efficient reactivity and compatibility with eco-friendly solvents.

In the context of green chemistry, questions like "How is 2-isocyanatohexane used in sustainable materials?" or "What are the safety precautions for handling 947612-15-9?" are frequently searched. While the compound is not classified as hazardous under standard regulations, proper storage in cool, dry environments and the use of personal protective equipment (PPE) are recommended. Its applications extend to polyurethane synthesis, where it contributes to durable, lightweight materials for construction and consumer goods.

Another area of interest is the compound’s role in advanced material science. For instance, 2-isocyanatohexane-based polymers are explored for their thermal stability and mechanical strength, addressing queries like "Can 947612-15-9 improve polymer durability?" Innovations in bio-based isocyanates have also sparked discussions about the future of renewable feedstock in chemical manufacturing, though 2-isocyanatohexane remains a benchmark for performance.

From an industrial perspective, the global market for isocyanates is projected to grow steadily, driven by demand in emerging economies. Companies specializing in specialty chemicals often highlight CAS No. 947612-15-9 in their portfolios as a key intermediate for tailored solutions. Regulatory compliance, such as REACH and EPA guidelines, ensures its safe production and use, aligning with broader corporate sustainability goals.

In summary, 2-isocyanatohexane (CAS No. 947612-15-9) is a pivotal compound bridging traditional and innovative chemical applications. Its adaptability in high-performance materials, combined with evolving environmental standards, positions it as a subject of ongoing research and commercial interest. For professionals seeking detailed technical data sheets or synthesis protocols, reputable suppliers and academic journals remain primary resources.